(3S)-3-(Boc-amino)-3-methylpiperidine

• IUPAC Name: tert-butyl N-[(3S)-3-methylpiperidin-3-yl]carbamate
• InChI: InChI=1S/C11H22N2O2/c1-10(2,3)15-9(14)13-11(4)6-5-7-12-8-11/h12H,5-8H2,1-4H3,(H,13,14)/t11-/m0/s1
• InChI Key: IKLFTJQKKCELGD-NSHDSACASA-N
• Canonical SMILES: CC1(CCCNC1)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@]1(CCCNC1)NC(=O)OC(C)(C)C
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• CAS No.: 1363378-21-5

Description

(S)-tert-butyl (3-methylpiperidin-3-yl)carbamate is used in the preparation of substituted benzothienyl-pyrrolotriazines as antitumor agents.

Scientific Research Applications

• Synthesis of Orthogonally Protected Aminopiperidines :

  • (3S)-3-(Boc-amino)-3-methylpiperidine is used as a building block for the synthesis of 4-substituted 3-aminopiperidines, which have high potential for biological activity. A multigram synthesis approach starting from simple materials like pyridine and benzyl chloride was developed (Schramm et al., 2009).

• Creation of New Scaffolds for Combinatorial Chemistry :

  • Orthogonally N-protected (Boc and Cbz) 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines, prepared from a piperidine building block, serve as new scaffolds for combinatorial chemistry (Schramm et al., 2010).

• Synthesis of Chiral Piperidines :

  • (S)-1-Boc-3-hydroxypiperidine, synthesized from 3-hydroxypyridine, serves as a precursor for various bioactive compounds. It was synthesized using hydrogenation catalyzed by Rh/C, followed by chiral resolution and reaction with (Boc)2O (Wang Junming, 2013).

• Palladium-catalyzed Synthesis of Aryl Piperidines :

  • 3-Aryl-N-Boc-piperidines, crucial in pharmaceutical research, are synthesized using palladium-catalyzed migrative Negishi coupling. This process overcomes challenges related to the inert nature of C–H bonds in β-position to the nitrogen atom (Millet & Baudoin, 2015).

• Enantioselective Synthesis of Lipophilic Amino Acids :

  • N-Boc-protected amino acids substituted with mesityl group were synthesized in enantiomerically pure form. These acids serve as potential precursors for various biologically active compounds (Medina et al., 2000).

• Synthesis of Fluoro-β-amino Acid Residues :

  • Preparation of fluoro-β-amino acid residues, derived from various amino acids, highlights the versatility of this compound in synthesizing structurally diverse compounds (Yoshinari et al., 2011).

• Asymmetric Synthesis Using Immobilized ω-transaminases :

  • Chiral 3-aminopiperidine, a valuable intermediate for bioactive compounds, is synthesized using immobilized ω-transaminases. This approach affords the target compound with high yield and enantiomeric excess (Petri et al., 2019).

• Synthesis of Enantiopure Pyrrolizidinone Amino Acid :

  • Enantiopure (3S,5R,8S)-3-[N-(Boc)amino]-1-azabicyclo[3.3.0]octan-2-one 8-carboxylic acid was synthesized as a potential rigid dipeptide surrogate for exploring conformation-activity relationships in biologically active peptides (Dietrich & Lubell, 2003).

• T-Amyloxycarbonyl as a New Protecting Group in Peptide Synthesis :

  • The t-amyloxycarbonyl group, similar to the t-butoxycarbonyl group, is used in the synthesis of complicated peptides, offering an alternative to the Boc group (Sakakibara et al., 1965).

• Modular Catalytic Synthesis of 3-Amino-3-aryl-2-oxindoles :

  • Chiral 3-amino-3-aryloxindoles are synthesized using a Rh-catalyzed addition of arylboronic acids to isatin-derived N-Boc-protected ketimines. This process is significant for the synthesis of biologically active compounds (Marques & Burke, 2016).